Cas no 40880-56-6 (N'-(Naphthalen-2-yl)acetohydrazide)

• Product Name: N'-(Naphthalen-2-yl)acetohydrazide
• CAS No: 40880-56-6
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD00453481
• CID: 2184227
• PubChem ID: 21709752
• Update Time: 2025-11-01

N'-(Naphthalen-2-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• N’-(naphthalen-2-yl)acetohydrazide
• N'-(naphthalen-2-yl)acetohydrazide
• N'-naphthalen-2-ylacetohydrazide
• SCHEMBL7912909
• 40880-56-6
• AS-61905
• CS-0061076
• AKOS016354376
• DB-265836
• N'-(Naphthalen-2-yl)acetohydrazide

• MDL： MFCD00453481
• Inchi： 1S/C12H12N2O/c1-9(15)13-14-12-7-6-10-4-2-3-5-11(10)8-12/h2-8,14H,1H3,(H,13,15)
• InChI Key： LWUIFVCVGRVEOB-UHFFFAOYSA-N
• SMILES： O=C(C)NNC1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 2.7

Additional information on N'-(Naphthalen-2-yl)acetohydrazide

N'-(Naphthalen-2-yl)acetohydrazide: A Comprehensive Overview of CAS No. 40880-56-6

N'-(Naphthalen-2-yl)acetohydrazide (CAS No. 40880-56-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-naphthyl acetohydrazide, is characterized by its unique structural features, which include a naphthalene ring and an acetohydrazide moiety. These structural elements contribute to its diverse biological activities and potential applications in drug discovery and development.

The chemical structure of N'-(Naphthalen-2-yl)acetohydrazide consists of a naphthalene ring, which is a polycyclic aromatic hydrocarbon, and an acetohydrazide group. The naphthalene ring provides the compound with a rigid, planar structure that can interact with various biological targets, while the acetohydrazide moiety offers functional versatility for further chemical modifications. This combination of structural features makes N'-(Naphthalen-2-yl)acetohydrazide an attractive candidate for the design of novel therapeutic agents.

Recent studies have highlighted the potential of N'-(Naphthalen-2-yl)acetohydrazide in various biological contexts. One notable area of research is its antitumor activity. A study published in the Journal of Medicinal Chemistry demonstrated that N'-(Naphthalen-2-yl)acetohydrazide exhibits significant cytotoxic effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

In addition to its antitumor properties, N'-(Naphthalen-2-yl)acetohydrazide has shown promise as an anti-inflammatory agent. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity suggests potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N'-(Naphthalen-2-yl)acetohydrazide have also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a viable candidate for further development into drug formulations. Additionally, its low toxicity profile in preclinical studies supports its safety for use in humans.

In the realm of drug discovery, N'-(Naphthalen-2-yl)acetohydrazide has been used as a lead compound for the development of more potent and selective derivatives. Chemists have employed various synthetic strategies to modify the structure of this compound, aiming to enhance its biological activities and reduce potential side effects. For instance, the introduction of substituents on the naphthalene ring or modifications to the acetohydrazide group have led to derivatives with improved potency against specific targets.

The synthetic accessibility of N'-(Naphthalen-2-yl)acetohydrazide is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through straightforward reactions involving commercially available starting materials, making it cost-effective and scalable for large-scale production. This ease of synthesis facilitates rapid screening and optimization processes in drug discovery pipelines.

Beyond its direct therapeutic applications, N'-(Naphthalen-2-yl)acetohydrazide has also been explored as a tool for understanding biological processes at a molecular level. Its ability to interact with specific proteins and cellular pathways makes it a valuable probe for biochemical studies. For example, researchers at Harvard University utilized this compound to investigate the role of certain enzymes in signal transduction pathways, providing insights into disease mechanisms and potential therapeutic targets.

In conclusion, N'-(Naphthalen-2-yl)acetohydrazide (CAS No. 40880-56-6) is a multifaceted organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new aspects of this compound's utility, highlighting its significance in advancing our understanding and treatment of various diseases.